Cas no 179062-02-3 (2,3-Diamino-5-fluorobenzotrifluoride)
179062-02-3 structure
Product Name:2,3-Diamino-5-fluorobenzotrifluoride
CAS No:179062-02-3
MF:C7H6F4N2
MW:194.129555225372
MDL:MFCD03094268
CID:1029210
PubChem ID:2774461
Update Time:2025-04-20
2,3-Diamino-5-fluorobenzotrifluoride Chemical and Physical Properties
Names and Identifiers
-
- 5-Fluoro-3-(trifluoromethyl)benzene-1,2-diamine
- DTXSID00379041
- AKOS022171858
- MFCD03094268
- 179062-02-3
- 1,2-Benzenediamine, 5-fluoro-3-(trifluoromethyl)-
- D94578
- SCHEMBL5524891
- 2,3-Diamino-5-fluorobenzotrifluoride, 1,2-Diamino-5-fluoro-3-(trifluoromethyl)benzene
- CS-0157734
- PS-10965
- 2,3-Diamino-5-fluorobenzotrifluoride
-
- MDL： MFCD03094268
- Inchi： 1S/C7H6F4N2/c8-3-1-4(7(9,10)11)6(13)5(12)2-3/h1-2H,12-13H2
- InChI Key： HGBKWCAURJPXQP-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C=C(C=1N)N)F)(F)F
Computed Properties
- Exact Mass: 194.04671085g/mol
- Monoisotopic Mass: 194.04671085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 52Ų
2,3-Diamino-5-fluorobenzotrifluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019087163-1g |
5-Fluoro-3-(trifluoromethyl)benzene-1,2-diamine |
179062-02-3 | 95% | 1g |
326.48 USD | 2021-06-17 | |
| Apollo Scientific | PC5169-250mg |
5-Fluoro-3-(trifluoromethyl)benzene-1,2-diamine |
179062-02-3 | 97% | 250mg |
£28.00 | 2024-05-24 | |
| Apollo Scientific | PC5169-1g |
5-Fluoro-3-(trifluoromethyl)benzene-1,2-diamine |
179062-02-3 | 97% | 1g |
£75.00 | 2024-05-24 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OP355-50mg |
2,3-Diamino-5-fluorobenzotrifluoride |
179062-02-3 | 97% | 50mg |
428.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OP355-200mg |
2,3-Diamino-5-fluorobenzotrifluoride |
179062-02-3 | 97% | 200mg |
1069.0CNY | 2021-07-15 | |
| TRC | D416505-10mg |
2,3-Diamino-5-fluorobenzotrifluoride |
179062-02-3 | 10mg |
$110.00 | 2023-05-18 | ||
| TRC | D416505-25mg |
2,3-Diamino-5-fluorobenzotrifluoride |
179062-02-3 | 25mg |
$155.00 | 2023-05-18 | ||
| TRC | D416505-50mg |
2,3-Diamino-5-fluorobenzotrifluoride |
179062-02-3 | 50mg |
$207.00 | 2023-05-18 | ||
| TRC | D416505-100mg |
2,3-Diamino-5-fluorobenzotrifluoride |
179062-02-3 | 100mg |
$385.00 | 2023-05-18 | ||
| TRC | D416505-250mg |
2,3-Diamino-5-fluorobenzotrifluoride |
179062-02-3 | 250mg |
$586.00 | 2023-05-18 |
2,3-Diamino-5-fluorobenzotrifluoride Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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